3,5-dichloro-4-methyl-N-{2-[5-(tetrahydro-2-furanyl)-1,2,4-oxadiazol-3-yl]ethyl}benzamide

• IUPAC Name: 3,5-dichloro-4-methyl-N-[2-[5-(oxolan-2-yl)-1,2,4-oxadiazol-3-yl]ethyl]benzamide
• InChI: InChI=1S/C16H17Cl2N3O3/c1-9-11(17)7-10(8-12(9)18)15(22)19-5-4-14-20-16(24-21-14)13-3-2-6-23-13/h7-8,13H,2-6H2,1H3,(H,19,22)
• InChI Key: XCPXDLSJKJSFBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)C(=O)NCCC2=NOC(=N2)C3CCCO3)Cl
• Molecular Formula: C16H17Cl2N3O3
• Molecular Weight: 370.2 g/mol

Description

The compound belongs to a class of organic molecules that often exhibit notable biological activities, including potential anticancer properties. Such compounds typically contain multiple functional groups, including oxadiazole rings, which are known for their versatility in drug design due to their stability and the variety of interactions they can engage in within biological systems.

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions starting from basic organic substrates. For example, derivatives of benzamides with oxadiazole rings can be synthesized from acetic acids, trimethoxybenzenes, and substituted benzoyl chlorides, exhibiting moderate to excellent anticancer activity against various cancer cell lines (Ravinaik et al., 2021). These synthetic routes highlight the complexity and specificity needed in creating such compounds.

Molecular Structure Analysis

The molecular structure of compounds containing oxadiazole rings can be elucidated using spectral analysis and X-ray diffraction studies. Such compounds typically crystallize in specific space groups, with their crystal structure stabilized by various hydrogen bonds and π···π interactions, indicating a complex molecular geometry that could be crucial for their biological activity (Sharma et al., 2016).